Cas no 1782-55-4 (2-Propenoic acid,3-(3,4-dihydroxy-5-methoxyphenyl)-)

• Product Name: 2-Propenoic acid,3-(3,4-dihydroxy-5-methoxyphenyl)-
• CAS No: 1782-55-4
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 221563
• PubChem ID: 329760617
• Update Time: 2025-10-30

2-Propenoic acid,3-(3,4-dihydroxy-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4-dihydroxy-5-methoxyphenyl)-
• (E)-3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• 5-hydroxyferulic acid
• (2E)-3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• 3-(3,4-Dihydroxy-5-methoxyphenyl)-2-propenoic acid
• 3-Methoxycaffeic acid
• (2E)-3-(3,4-Dihydroxy-5-methoxyphenyl)-2-propenoic acid
• Q1033729
• 110642-42-7
• EN300-1828675
• 3,4-dihydroxy-5-methoxycinnamic acid
• 1782-55-4
• (E)-3-(3,4-dihydroxy-5-methoxy-phenyl)prop-2-enoic acid
• Cinnamic acid, 3,4-dihydroxy-5-methoxy-
• PD164672
• (E)-5-hydroxyferulic acid
• CHEBI:20582
• 5-Hydroxyferulic acid methyl ester
• 2041-35-2
• HFL
• CS-0110087
• C05619
• trans-5-hydroxyferulic acid
• 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)-
• hydroxyferulic acid
• CHEMBL4205174
• 3-(3,4-dihydroxy-5-methoxyphenyl)acrylic acid
• DTXSID001347297
• 3-methoxy-4,5-dihydroxy-trans-cinnamic acid
• 3,4-Dihydroxy-5-methoxycinnamic acid, >=95.0% (HPLC)
• MFCD03002791
• 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• AKOS040736324
• CHEBI:2069
• HY-133068
• Hydroxy Ferulic Acid
• R3LZY3E4HE
• 3,4-Dihydroxy-5-methoxycinnamoic acid
• SCHEMBL10085810
• 3-(3,4-Dihydroxy-5-methoxy)-2-propenoic acid, 9CI
• 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)-, (2E)-
• Q27109313
• DTXSID901030502
• AKOS028113960
• SCHEMBL197850
• G13173
• DA-48742
• DA-70216
• 5-Hydroxyferulate

• MDL： MFCD03002791
• Inchi： 1S/C10H10O5/c1-15-8-5-6(2-3-9(12)13)4-7(11)10(8)14/h2-5,11,14H,1H3,(H,12,13)/b3-2+
• InChI Key： YFXWTVLDSKSYLW-NSCUHMNNSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C/C(=O)O)=C1)O)O

Computed Properties

• Exact Mass: 210.053
• Monoisotopic Mass: 210.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 449.1°Cat760mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.664

2-Propenoic acid,3-(3,4-dihydroxy-5-methoxyphenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 2-Propenoic acid,3-(3,4-dihydroxy-5-methoxyphenyl)-

Introduction to 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- (CAS No. 1782-55-4)

2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)-, also known as 3-(3,4-Dihydroxy-5-methoxyphenyl)acrylic acid or Verbascoside, is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is a member of the class of hydroxycinnamic acids and is primarily found in various plants, including species of the genus Verbascum (mullein) and Lamiaceae (mint family). Its unique chemical structure and biological activities have made it a subject of extensive research for its potential therapeutic applications.

The chemical structure of 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- consists of a hydroxycinnamic acid backbone with additional hydroxyl and methoxy groups. The presence of these functional groups imparts the compound with a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. These properties are attributed to the ability of the compound to scavenge free radicals and modulate various signaling pathways involved in inflammation and oxidative stress.

Recent studies have highlighted the potential of 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- in various therapeutic areas. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent antioxidant activity, which can help protect cells from damage caused by reactive oxygen species (ROS). Another study in the Phytomedicine journal reported that the compound has significant anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its antioxidant and anti-inflammatory properties, 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- has been shown to possess antimicrobial activity against a variety of pathogens. A study published in the Journal of Ethnopharmacology found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungi. This broad-spectrum antimicrobial activity makes it a valuable component in natural products designed to combat microbial infections.

The potential applications of 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- extend beyond traditional medicine. In the cosmetics industry, this compound is used in formulations for its skin-benefiting properties. Its ability to reduce oxidative stress and inflammation can help improve skin health and appearance. Additionally, its antimicrobial properties make it useful in formulations designed to prevent microbial contamination.

In the pharmaceutical industry, research is ongoing to explore the potential of 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- as a lead compound for drug development. Preclinical studies have shown promising results in animal models for various conditions, including neurodegenerative diseases and cancer. For example, a study published in the Cancer Letters journal reported that this compound exhibits anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells.

The safety profile of 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- is another important aspect that has been extensively studied. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any natural product or chemical compound, it is important to conduct thorough safety assessments before its use in clinical settings.

In conclusion, 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)- (CAS No. 1782-55-4) is a multifaceted compound with a wide range of biological activities. Its antioxidant, anti-inflammatory, antimicrobial, and potential anticancer properties make it a valuable candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for contributing to advancements in healthcare and wellness.